Cas no 2305414-22-4 (N-[1-(1-Phenyl-1H-tetrazol-5-yl)ethyl]-2-propenamide)

• Product Name: N-[1-(1-Phenyl-1H-tetrazol-5-yl)ethyl]-2-propenamide
• CAS No: 2305414-22-4
• MF: C₁₂H₁₃N₅O
• MW: 243.264521360397
• CID: 5411888
• PubChem ID: 137934775
• Update Time: 2025-05-20

N-[1-(1-Phenyl-1H-tetrazol-5-yl)ethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• Z3488636754
• EN300-7528241
• N-[1-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)ethyl]prop-2-enamide
• 2305414-22-4
• N-[1-(1-Phenyltetrazol-5-yl)ethyl]prop-2-enamide
• N-[1-(1-Phenyl-1H-tetrazol-5-yl)ethyl]-2-propenamide

• Inchi： 1S/C12H13N5O/c1-3-11(18)13-9(2)12-14-15-16-17(12)10-7-5-4-6-8-10/h3-9H,1H2,2H3,(H,13,18)
• InChI Key： YBZSDUMJXLUVFK-UHFFFAOYSA-N
• SMILES： C(NC(C1N(C2=CC=CC=C2)N=NN=1)C)(=O)C=C

Computed Properties

• Exact Mass: 243.11201006g/mol
• Monoisotopic Mass: 243.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.7Ų

Additional information on N-[1-(1-Phenyl-1H-tetrazol-5-yl)ethyl]-2-propenamide

N-[1-(1-Phenyl-1H-tetrazol-5-yl)ethyl]-2-propenamide: A Comprehensive Overview

N-[1-(1-Phenyl-1H-tetrazol-5-yl)ethyl]-2-propenamide, also known by its CAS number 2305414-22-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure combining a tetrazole ring and an acrylamide group, has garnered attention due to its potential applications in drug design and material science. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the context of targeting specific biological pathways.

The molecular structure of N-[1-(1-Phenyl-1H-tetrazol-5-yl)ethyl]-2-propenamide is characterized by a tetrazole moiety attached to a phenyl group and an ethyl chain, which is further linked to an acrylamide functional group. This combination of structural elements provides the compound with unique electronic and steric properties, making it a valuable tool in chemical synthesis. The tetrazole ring, known for its stability and reactivity, has been extensively studied for its potential in medicinal chemistry, particularly in the design of bioisosteres and scaffolds for drug molecules.

Recent research has focused on the synthesis and characterization of N-[1-(1-Phenyl-1H-tetrazol-5-yl)ethyl]-2-propenamide derivatives, exploring their biological activities and pharmacokinetic profiles. For instance, studies have demonstrated that certain derivatives exhibit potent inhibitory effects on key enzymes involved in inflammatory processes, suggesting their potential as anti-inflammatory agents. Additionally, the compound's ability to act as a template for the construction of more complex molecular architectures has been leveraged in the development of advanced materials with tailored properties.

In terms of applications, N-[1-(1-Phenyl-1H-tetrazol-5-yl)ethyl]-2-propenamide has shown promise in the field of catalysis. Its ability to coordinate with metal ions makes it a potential candidate for use as a ligand in homogeneous catalysis, particularly in reactions involving transition metals. Furthermore, its role as an intermediate in the synthesis of more complex molecules has been explored, with recent advancements highlighting its utility in multi-component reactions and click chemistry.

The synthesis of N-[1-(1-Phenyl-1H-tetrazol-5-yl)ethyl]-2-propenamide typically involves a combination of nucleophilic substitution and condensation reactions. Researchers have optimized synthetic routes to enhance yield and purity, ensuring that the compound can be produced efficiently on a larger scale. These improvements have facilitated its use in various research settings, from academic laboratories to industrial R&D departments.

From an environmental perspective, the ecological impact of N-[1-(1-Phenyl-1H-tetrazol-5-yL)ethyl]-2-propenamide has been a topic of interest. Studies have assessed its biodegradability and toxicity profiles, with findings indicating that under certain conditions, the compound can undergo microbial degradation. However, further research is required to fully understand its long-term environmental fate and potential risks.

In conclusion, N-[1-(1-PheNl-Yl)-ethyl]-prop-en-amide, or CAS 2305414_22_4 (corrected), represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to make it a focal point for scientific investigation, driving innovation in areas ranging from drug discovery to materials science. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing both fundamental understanding and practical applications within the chemical sciences.